Cas no 663176-26-9 (LANCIFODILACTONE C;)

• Product Name: LANCIFODILACTONE C
• CAS No: 663176-26-9
• MF: C₂₉H₃₆O₁₀
• MW: 544.591257420274
• CID: 1124008
• PubChem ID: 73086050
• Update Time: 2024-10-28

LANCIFODILACTONE C; Chemical and Physical Properties

Names and Identifiers

• Lancifodilactone C
• CID 134715168
• 2H,8H-7a,16a-Epoxy-10H-3,9,12,17-tetraoxacyclopent[3',3'a]azuleno[6',5':5,6]cyclooct[1,2,3-cd]-as-indacene-2,5,10,16(1H,13H)-tetrone, tetradecahydro-15-hydroxy-1,4,5a,13,13-pentamethyl-, (1S,3aR,3bS,4S,5aS,7aS,8aR,11aR,13aS,15S,15aR,16aS,16bS,17aR)-
• 12-Hydroxy-9,9,18,23,25-pentamethyl-4,8,16,20,28-pentaoxaoctacyclo[13.12.1.115,22.01,13.03,7.03,10.017,21.025,29]nonacosane-5,14,19,24-tetrone
• CID 73086050
• 663176-26-9
• (+)-Lancifodilactone C
• (+)-Henridilactone D
• (+)-Micrandilactone G
• Henridilactone D
• LANCIFODILACTONE C;

• Inchi： 1S/C29H36O10/c1-11-17-20-19(12(2)24(34)35-20)38-29-21(17)26(5,22(11)32)6-7-27(39-29)10-28-14(8-13(30)18(27)23(29)33)25(3,4)36-15(28)9-16(31)37-28/h11-15,17-21,30H,6-10H2,1-5H3/t11-,12-,13-,14-,15+,17+,18-,19+,20+,21-,26-,27+,28+,29+/m1/s1
• InChI Key： CWFGQJNQESAHDH-VKSCRENBSA-N
• SMILES： O1[C@@]23C([C@H]4[C@@H](C[C@@H]5C(C)(C)O[C@H]6CC(=O)O[C@@]56C[C@]14CC[C@@]1(C)C([C@H](C)[C@@H]([C@H]4[C@H]([C@@H](C)C(=O)O4)O2)[C@@H]31)=O)O)=O

Computed Properties

• Exact Mass: 544.23084734g/mol
• Monoisotopic Mass: 544.23084734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 0
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135
• XLogP3: -0.246

Experimental Properties

• Color/Form: Powder
• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr)
• Melting Point: 209-211℃ (methanol )
• Boiling Point: 794.5±60.0 °C(Predicted)
• pka: 14.07±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous